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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nomelidine is a chemical entity with a structure suggesting potential activity as a monoamine

reuptake inhibitor. This document aims to provide a comprehensive technical guide on its

chemical structure and properties. However, a thorough review of available scientific literature

reveals a significant lack of specific experimental data for Nomelidine, including its

pharmacological activity, detailed physicochemical properties, and established experimental

protocols. Therefore, this guide will present the available structural and calculated data while

highlighting the current gaps in knowledge.

Chemical Structure and Identification
Nomelidine, a compound with the molecular formula C₁₅H₁₅BrN₂, possesses a defined

chemical structure. Its identity is established through various nomenclature and registry

systems.

Table 1: Chemical Identification of Nomelidine
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Identifier Value Citation

IUPAC Name
(Z)-3-(4-Bromophenyl)-N-

methyl-3-(3-pyridyl)allylamine
[1]

CAS Number 60324-59-6 [1]

Molecular Formula C₁₅H₁₅BrN₂ [1]

Molecular Weight 303.20 g/mol [1]

SMILES
CNCC=C(c1ccc(Br)cc1)c1cccn

c1
[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Nomelidine are not readily

available in the public domain. The following table summarizes calculated values, which can

serve as estimations for its behavior in biological and chemical systems.

Table 2: Calculated Physicochemical Properties of Nomelidine

Property Value Method Citation

logP 3.495 Crippen Method

Water Solubility (logS) -4.97 Crippen Method

Note: The lack of experimentally determined pKa and melting point data is a significant gap in

the characterization of this compound.

Pharmacological Profile: An Inferred Mechanism of
Action
While direct pharmacological data such as binding affinities (Kᵢ) or inhibitory concentrations

(IC₅₀) for monoamine transporters are not available for Nomelidine in the reviewed literature,

its structural similarity to other known monoamine reuptake inhibitors suggests a potential
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mechanism of action. It is hypothesized that Nomelidine may act as a norepinephrine-

dopamine reuptake inhibitor (NDRI).

The Norepinephrine and Dopamine Transporter System
The norepinephrine transporter (NET) and the dopamine transporter (DAT) are crucial for

regulating the synaptic concentrations of norepinephrine and dopamine, respectively. Inhibition

of these transporters leads to an increase in the extracellular levels of these neurotransmitters,

thereby enhancing noradrenergic and dopaminergic signaling.

Potential Signaling Pathway
If Nomelidine functions as an NDRI, its primary action would be the blockade of NET and DAT

at the presynaptic terminal. This inhibition would disrupt the reuptake of norepinephrine and

dopamine from the synaptic cleft, leading to prolonged neurotransmitter activity at postsynaptic

receptors.
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Caption: Hypothesized mechanism of action for Nomelidine as an NDRI.

Experimental Protocols: A Call for Future Research
A critical aspect of a comprehensive technical guide is the inclusion of detailed experimental

methodologies. Unfortunately, specific and validated protocols for the synthesis, analytical
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characterization (e.g., HPLC, GC), and pharmacological evaluation of Nomelidine are not

described in the currently accessible scientific literature. The development and publication of

such protocols would be invaluable to the research community.

General Workflow for Characterization
Should research on Nomelidine be undertaken, a general workflow for its characterization

would be essential. This would involve synthesis, purification, structural confirmation, and

subsequent pharmacological testing.

Chemical Synthesis
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(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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